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Compound of Interest

Compound Name: Mercurous bromide

Cat. No.: B092202 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical waste is paramount to ensuring a safe and compliant laboratory

environment. Mercurous bromide (Hg₂Br₂), a light-sensitive compound used in various

scientific applications, is classified as a hazardous material due to its mercury content.[1][2]

Adherence to strict disposal protocols is essential to mitigate risks to human health and the

environment. This guide provides essential safety and logistical information, including

operational and disposal plans for mercurous bromide.

Immediate Safety and Hazard Information
Mercurous bromide is a white, odorless powder that darkens upon exposure to light.[1][3] It is

highly toxic if ingested, inhaled, or in contact with skin.[1][4] The compound is also very toxic to

aquatic life with long-lasting effects.[4] In the United States, waste containing mercury is

regulated by the Environmental Protection Agency (EPA) under the Resource Conservation

and Recovery Act (RCRA).[5] Mercurous bromide waste is designated with the EPA

hazardous waste number D009.[1]

Emergency Procedures:

Spills: In case of a spill, isolate the area. For small spills, use a mercury spill kit to absorb the

material. For large spills, evacuate the area and contact your institution's environmental

health and safety (EHS) department.
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Fire: While non-combustible, mercurous bromide may decompose upon heating to produce

corrosive and/or toxic fumes.[3] Use dry chemical, CO2, or water spray for surrounding fires.

[1][6]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data related to mercurous
bromide:

Property Value Source

Molecular Formula Hg₂Br₂ [4][7]

CAS Number 15385-58-7 [4]

EPA Hazardous Waste No. D009 [1]

GHS Hazard Statements
H300, H310, H330, H373,

H400, H410
[1]

Experimental Protocol for Laboratory Waste
Disposal
This protocol outlines the step-by-step procedure for the safe disposal of small quantities of

mercurous bromide waste generated in a laboratory setting.

Materials:

Designated hazardous waste container (sealable, leak-proof, and compatible with mercury

compounds)

Hazardous waste labels

Personal Protective Equipment (PPE):

Nitrile gloves

Safety goggles or face shield
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Lab coat

Procedure:

Waste Collection:

Collect all mercurous bromide waste, including contaminated consumables (e.g.,

weighing boats, gloves, pipette tips), in a designated, compatible, and clearly labeled

hazardous waste container.

Do not mix mercurous bromide waste with other waste streams unless explicitly

permitted by your institution's EHS guidelines.

Container Labeling:

Affix a hazardous waste label to the container.

Fill out the label completely and accurately with the following information:

The words "Hazardous Waste"

The full chemical name: "Mercurous Bromide"

The EPA Hazardous Waste Number: D009

The hazard characteristics (e.g., "Toxic")

The accumulation start date

The name and contact information of the generating researcher or lab.

Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area

(SAA) within the laboratory.

The SAA should be under the control of the laboratory personnel, away from general

traffic, and ideally in a secondary containment bin.
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Ensure the container is kept closed at all times except when adding waste.

Disposal Request:

Once the container is full or the accumulation time limit set by your institution is reached,

submit a chemical waste pickup request to your institution's EHS department or

designated hazardous waste disposal service.

Follow the specific procedures outlined by your institution for waste pickup.

Disposal Decision Pathway
The following diagram illustrates the decision-making process for the proper disposal of

mercurous bromide waste.

Mercurous Bromide Waste Generated Is the material contaminated
with Mercurous Bromide?

Collect in a designated,
sealable hazardous waste container.Yes

Dispose of as
non-hazardous waste.

No

Label container with:
'Hazardous Waste'

'Mercurous Bromide'
'D009 - Toxic'

Store in a designated
Satellite Accumulation Area (SAA).

Submit a chemical waste
pickup request to EHS. Proper Disposal Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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